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Compound of Interest

Compound Name: JW480

Cat. No.: B560292

Audience: Researchers, scientists, and drug development professionals.

Abstract: JW480 is a potent, selective, and orally active inhibitor of the serine hydrolase
KIAA1363, also known as AADACL1 or NCEH1[1][2]. This enzyme plays a critical role in the
metabolism of monoalkylglycerol ethers (MAGES), a class of neutral ether lipids implicated in
cancer pathogenesis[1][3]. By inhibiting KIAA1363, JW480 disrupts the pro-tumorigenic
KIAA1363-MAGE pathway, leading to reduced MAGE levels. This disruption has been shown
to impair the migration, invasion, survival, and in vivo tumor growth of human prostate cancer
cell lines[1][2][3]. These application notes provide a detailed protocol for the preparation,
storage, and handling of a JW480 stock solution using Dimethyl Sulfoxide (DMSO) as the
solvent.

Physicochemical and Solubility Data

Quantitative data for JW480 are summarized in the table below. This information is crucial for
accurate preparation of stock solutions and for designing experiments.
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Property Value References

2-isopropylphenyl (2-

IUPAC Name (naphthalen-2- [4]
ylethyl)carbamate

Molecular Formula C22H23NO2 [2][41[5]

Molecular Weight 333.42 g/mol [2]

CAS Number 1354359-53-7 [2][5]

Purity >98% (HPLC) [2]

Appearance Crystalline solid [61[7]

N 100 mM in DMSO; 100 mM in

Max Solubility [2]

ethanol

20 nM (for KIAA1363 in mouse
ICso _ [21[5]
brain)

Experimental Protocol: Preparation of a 10 mM
JW480 Stock Solution in DMSO

This protocol provides a detailed methodology for preparing a 10 mM stock solution of JW480
in DMSO.

1. Materials and Equipment

JW480 powder (purity 298%)

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Sterile, disposable pipette tips
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3.

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
. Safety Precautions

JW480 is a bioactive small molecule. Handle with care, avoiding inhalation of dust and direct
contact with skin and eyes.

Perform all weighing and solution preparation steps inside a chemical fume hood.

DMSO is a potent solvent that can penetrate the skin and may carry other dissolved
substances with it.[8] Always wear appropriate gloves and change them immediately if
contaminated.

Consult the Safety Data Sheet (SDS) for JW480 and DMSO before beginning work.

Stock Solution Calculation To prepare a 10 mM stock solution, the required mass of JW480

can be calculated using its molecular weight (333.42 g/mol ).

N

Formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (
g/mol)

Example Calculation for 1 mL of 10 mM stock solution:
o Mass (mg) = 10 mmol/L x 0.001 L x 333.42 g/mol
o Mass (mg) = 3.3342 mg

. Step-by-Step Preparation Procedure

Weighing: Accurately weigh 3.33 mg of JW480 powder and transfer it into a sterile amber
vial or microcentrifuge tube.

Solvent Addition: Add 1.0 mL of sterile DMSO to the vial containing the JW480 powder.
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Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

Aid Dissolution (if necessary): If precipitation or incomplete dissolution is observed, sonicate
the solution in a water bath for 5-10 minutes.[9][10] Gentle warming to 37°C for a short
period may also aid dissolution, but ensure the compound is heat-stable.[11]

Visual Inspection: Ensure the final solution is clear and free of any visible particulates before
use.

. Aliquoting and Storage

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile microcentrifuge
tubes.[9][12]

Short-Term Storage: For use within one month, store the DMSO stock solution aliquots at
-20°C, protected from light.[9][12]

Long-Term Storage: For storage longer than one month, store the aliquots at -80°C. Under
these conditions, the solution is stable for up to 6 months.[9][12]

Powder Storage: Unopened JW480 powder should be stored at -20°C.[2][5]

Mechanism of Action and Signaling Pathway

JWA480 exerts its biological effects by selectively inhibiting the KIAA1363 enzyme. This

inhibition disrupts the metabolic pathway responsible for producing monoalkylglycerol ethers

(MAGEsSs), which are signaling lipids involved in promoting cancer cell survival and motility.
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Caption: JW480 inhibits KIAA1363, blocking MAGE lipid production and downstream pro-
tumorigenic signaling.

Experimental Workflow for Stock Preparation

The logical flow for preparing and storing the JW480 stock solution is outlined below.

Caption: Workflow for the preparation and storage of JW480 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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